Cas no 1797779-90-8 (N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide)

• Product Name: N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide
• CAS No: 1797779-90-8
• MF: C₁₅H₁₂F₃N₃O₂
• MW: 323.26989364624
• CID: 6474916
• PubChem ID: 75502114
• Update Time: 2025-05-21

N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide
• Z1644055442
• EN300-6578870
• AKOS033496254
• 1797779-90-8

• Inchi： 1S/C15H12F3N3O2/c1-9-12(14(22)21(2)7-6-19)20-13(23-9)10-4-3-5-11(8-10)15(16,17)18/h3-5,8H,7H2,1-2H3
• InChI Key： LENZKWPXEZYNFO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=NC(C(N(C)CC#N)=O)=C(C)O1)(F)F

Computed Properties

• Exact Mass: 323.08816112g/mol
• Monoisotopic Mass: 323.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.1Ų

Additional information on N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide

N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide

The compound N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide (CAS No. 1797779-90-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a 1,3-oxazole ring system, a trifluoromethylphenyl group, and a cyanomethyl substituent. The combination of these functional groups imparts the molecule with distinctive chemical properties, making it a valuable component in the development of various bioactive compounds.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its trifluoromethylphenyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes. The cyanomethyl group introduces additional electronic effects, which can modulate the compound's interaction with biological targets. Researchers have explored its role as a modulator of enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors. These findings underscore its importance in the development of novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving click chemistry and amidation reactions. The use of these techniques allows for precise control over the molecule's structure, ensuring high purity and consistency. The incorporation of the 1,3-oxazole ring system is particularly noteworthy, as it provides a rigid framework that stabilizes the molecule's conformation and enhances its bioavailability.

One of the most promising applications of this compound lies in its potential as an agrochemical agent. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing environmentally friendly pesticides and herbicides. Recent field trials have demonstrated its efficacy in controlling pest populations without adverse effects on non-target species. This has led to increased interest in scaling up its production for agricultural use.

From an environmental standpoint, the compound's degradation pathways have been extensively studied. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly advantageous for its use in sustainable agricultural practices.

In conclusion, N-(cyanomethyl)-N,5-dimethyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide (CAS No. 1797779-90-8) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool in drug discovery and agrochemical development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.